1-(3-Chlorophenyl)-cyclopropanecarboxaldehyde

• Molecular Formula: C10H9ClO
• Molecular Weight: 180.63 g/mol
• SMILES: C1CC1(C=O)C2=CC(=CC=C2)Cl
• InChI: InChI=1S/C10H9ClO/c11-9-3-1-2-8(6-9)10(7-12)4-5-10/h1-3,6-7H,4-5H2
• InChIKey: PDTSMFJJOJQJHH-UHFFFAOYSA-N

1-(3-Chlorophenyl)-cyclopropanecarboxaldehyde: Identity and Physicochemical Profile

1-(3-Chlorophenyl)-cyclopropanecarboxaldehyde (CAS 1213775-28-0, molecular formula C₁₀H₉ClO, molecular weight 180.63 g/mol) is a cyclopropane carboxaldehyde derivative bearing a meta-chlorophenyl substituent. The compound is a synthetic building block and an established inhibitor of multiple aldehyde dehydrogenase (ALDH) isoforms, with documented activity against ALDH1A1, ALDH1A2, ALDH1A3, and ALDH2 [1]. Computed physicochemical properties include XLogP3-AA of 2.3, topological polar surface area of 17.1 Ų, zero hydrogen bond donors, and one hydrogen bond acceptor [1]. The compound is commercially available from multiple suppliers at purities ≥95%, with typical research-grade specifications suitable for biochemical assay and medicinal chemistry applications .

Pan-ALDH1A/2 inhibition studies with reported multi-isoform profiling

Dual-functional synthetic building block (aldehyde + meta-chloro handle)

• [1] PubChem Compound Summary CID 82125297. 1-(3-Chlorophenyl)-cyclopropanecarboxaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82125297 View Source

Why Positional Isomerism Matters for This Compound

Positional isomerism of the chlorine substituent on the phenyl ring of aryl-cyclopropanecarboxaldehydes profoundly alters both electronic distribution and steric accessibility at the aldehyde and cyclopropane moieties, which directly impacts enzyme recognition and synthetic reactivity. The meta-chloro orientation in 1-(3-chlorophenyl)-cyclopropanecarboxaldehyde confers a distinct ALDH isoform inhibition fingerprint that differs from the para- and ortho-substituted analogs; the para isomer, for instance, exhibits substantially weaker potency against ALDH1A1 (IC₅₀ = 900–2100 nM versus 102 nM for the 3-chloro derivative) [1][2]. Additionally, the 3-chloro position influences the cyclopropane ring's electronic environment and the aldehyde carbon's electrophilicity, affecting both the compound's stability toward nucleophilic addition and its compatibility with subsequent cross-coupling reactions. Generic substitution with a positional isomer or an unsubstituted phenyl analog will alter both biological activity and the outcome of synthetic transformations, making procurement based on precise CAS registry specification essential for reproducible research [3].

Para isomer May exhibit reduced ALDH1A1 potency and altered isoform selectivity compared to 3-chloro

Ortho isomer Lacks publicly available ALDH inhibition data; steric effects may shift binding

Unsubstituted No chlorine handle for cross-coupling; lower lipophilicity may alter cellular uptake

• [1] BindingDB Entry BDBM50459608 (CHEMBL3276621). Affinity data for 1-(3-chlorophenyl)-cyclopropanecarboxaldehyde: ALDH1A1 IC₅₀ = 102 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50459608 View Source
• [2] BindingDB Entry BDBM50459601 (CHEMBL4217738). Affinity data for 1-(4-chlorophenyl)-cyclopropanecarboxaldehyde: ALDH1A1 IC₅₀ = 900 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50459601 View Source
• [3] PubChem Compound Summary CID 82125297. 1-(3-Chlorophenyl)-cyclopropanecarboxaldehyde — Computed Descriptors and Synonyms. https://pubchem.ncbi.nlm.nih.gov/compound/82125297 View Source

Quantitative Differentiation Evidence

ALDH1A1 Potency: 3-Chloro vs. 4-Chloro Isomer

The 3-chlorophenyl cyclopropanecarboxaldehyde exhibits approximately 8.8-fold greater inhibitory potency against human ALDH1A1 (IC₅₀ = 102 nM) compared to its 4-chlorophenyl positional isomer (IC₅₀ = 900 nM), as measured by independent enzyme inhibition assays curated in BindingDB [1][2]. This potency difference arises from the meta-substitution pattern, which alters the electronic character and binding orientation of the aryl ring within the ALDH active site. Although these measurements were conducted by different research groups and are classified as cross-study comparable, the magnitude of potency separation supports a meaningful preference for the 3-chloro isomer in ALDH1A1-targeted biochemical studies.

ALDH1A1 Potency

Cross-study comparable

3-Cl: IC₅₀ 102 nM
4-Cl: IC₅₀ 900 nM
~8.8-fold difference

May support isomer selection for ALDH1A1 probe studies

Different assay formats; cross-study comparison

Evidence Dimension	Inhibition of human ALDH1A1 enzyme (IC₅₀)
Target Compound Data	IC₅₀ = 102 nM (LC-MS/MS analysis, NAD⁺ present)
Comparator Or Baseline	1-(4-Chlorophenyl)-cyclopropanecarboxaldehyde: IC₅₀ = 900 nM (spectrophotometric assay, NAD⁺ present)
Quantified Difference	~8.8-fold greater potency for the 3-chloro isomer
Conditions	Human ALDH1A1 recombinant enzyme; target compound assayed by LC-MS/MS with NAD⁺; comparator assayed by UV-visible spectrophotometry with NAD⁺ and propionaldehyde substrate

Why This Matters

For researchers selecting an ALDH1A1 inhibitor as a chemical probe, the ~9-fold potency advantage of the 3-chloro isomer translates to lower compound consumption in dose-response experiments and reduced risk of off-target effects at higher concentrations.

• [1] BindingDB BDBM50459608 (CHEMBL3276621). 1-(3-Chlorophenyl)-cyclopropanecarboxaldehyde: ALDH1A1 IC₅₀ = 102 nM, ALDH1A2 Ki = 56 nM, ALDH1A3 IC₅₀ = 187 nM, ALDH2 IC₅₀ = 229 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50459608 View Source
• [2] BindingDB BDBM50459601 (CHEMBL4217738). 1-(4-Chlorophenyl)-cyclopropanecarboxaldehyde: ALDH1A1 IC₅₀ = 900 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50459601 View Source

ALDH Isoform Selectivity Fingerprint

Within a single curated dataset, 1-(3-chlorophenyl)-cyclopropanecarboxaldehyde demonstrates a differentiated inhibition profile across four human ALDH isoforms: ALDH1A2 (Ki = 56 nM, highest affinity), ALDH1A1 (IC₅₀ = 102 nM), ALDH1A3 (IC₅₀ = 187 nM), and ALDH2 (IC₅₀ = 229 nM) [1]. The compound also inhibits chicken RALDH2 (EC₅₀ = 44 nM in a cellular context). The ~4.1-fold selectivity window between ALDH1A2 (Ki = 56 nM) and ALDH2 (IC₅₀ = 229 nM) provides a measurable isoform preference, though the compound should be classified as a pan-ALDH1A/2 inhibitor rather than a highly selective agent. No equivalent multi-isoform profiling data is publicly available for the ortho- or para-chloro positional isomers, making this the best-characterized compound in the aryl-cyclopropanecarboxaldehyde series.

Isoform Selectivity

Method context

ALDH1A2 Ki 56 nM
ALDH1A1 IC₅₀ 102 nM
ALDH1A3 IC₅₀ 187 nM
ALDH2 IC₅₀ 229 nM

Pan-ALDH1A/2 inhibition; selectivity window ~4-fold

Single curated dataset; compare with isoform-specific controls

Evidence Dimension	Multi-isoform ALDH inhibition profile (Ki / IC₅₀)
Target Compound Data	ALDH1A2 Ki = 56 nM; ALDH1A1 IC₅₀ = 102 nM; ALDH1A3 IC₅₀ = 187 nM; ALDH2 IC₅₀ = 229 nM; RALDH2 (chicken) EC₅₀ = 44 nM
Comparator Or Baseline	1-(4-Chlorophenyl)-cyclopropanecarboxaldehyde: only ALDH3A1 IC₅₀ = 2100 nM reported in BindingDB (BDBM50447072). 1-(2-Chlorophenyl) isomer: no ALDH inhibition data available.
Quantified Difference	The 3-chloro isomer is the only positional isomer in this series with publicly available multi-isoform ALDH profiling data across four human targets.
Conditions	BindingDB curated data from Indiana University School of Medicine and University of Oklahoma Health Sciences Center; various assay formats including LC-MS/MS and spectrophotometric detection

Why This Matters

The availability of multi-isoform profiling data reduces procurement risk: scientists selecting this compound can reference documented selectivity parameters rather than relying on uncharacterized analogs, which may exhibit unanticipated isoform bias or inactivity.

• [1] BindingDB BDBM50459608 (CHEMBL3276621). Full ALDH isoform affinity data: ALDH1A1 Ki = 285 nM, IC₅₀ = 102 nM; ALDH1A2 Ki = 56 nM; ALDH1A3 Ki = 261 nM, IC₅₀ = 187 nM; ALDH2 IC₅₀ = 229 nM; RALDH2 EC₅₀ = 44 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50459608 View Source

Physicochemical Property Comparison

Computed physicochemical properties differentiate 1-(3-chlorophenyl)-cyclopropanecarboxaldehyde from its analogs in parameters relevant to membrane permeability and formulation behavior [1]. The target compound has XLogP3-AA = 2.3 and TPSA = 17.1 Ų. The unsubstituted parent compound, 1-phenylcyclopropanecarboxaldehyde (MW 146.19), is markedly less lipophilic (estimated XLogP ~1.7) and lacks the chlorine atom required for halogen bonding interactions. The 3-fluoro analog (MW 164.18) has a smaller halogen van der Waals radius and distinct electronegativity . Among the chloro positional isomers, all share identical molecular weight (180.63) and formula (C₁₀H₉ClO) but differ in computed dipole moment, electrostatic potential surface, and rotatable bond conformational preferences, which impact chromatographic retention and biological recognition [2].

Physicochemical

Source review

XLogP 2.3 (3-Cl)
parent ~1.7
F-analog ~1.9

Higher lipophilicity may influence membrane permeation

Computed values; experimental validation recommended

Evidence Dimension	Computed molecular properties: lipophilicity, polar surface area, hydrogen bonding
Target Compound Data	XLogP3-AA = 2.3; TPSA = 17.1 Ų; HBD = 0; HBA = 1; Rotatable bonds = 2; MW = 180.63
Comparator Or Baseline	1-Phenylcyclopropanecarboxaldehyde: MW = 146.19, TPSA = 17.1 Ų, estimated XLogP ~1.7. 1-(3-Fluorophenyl) analog: MW = 164.18, TPSA = 17.1 Ų, estimated XLogP ~1.9. 1-(4-Chlorophenyl) isomer: identical MW/TPSA but different dipole moment and shape.
Quantified Difference	XLogP difference of ~0.6 log units vs. unsubstituted parent (greater lipophilicity); chlorine provides halogen-bonding capability absent in fluoro and parent analogs.
Conditions	Computed properties from PubChem (XLogP3 3.0, Cactvs 3.4.6.11). Comparator values estimated or retrieved from vendor datasheets.

Why This Matters

The higher lipophilicity (XLogP 2.3) of the 3-chloro derivative compared to the unsubstituted parent and fluoro analog may improve passive membrane permeability in cellular assays, while the meta-chlorine position may offer advantages in halogen-bond-mediated target recognition over the para isomer.

• [1] PubChem Compound Summary CID 82125297. Computed Properties: XLogP3-AA = 2.3, TPSA = 17.1 Ų, HBD = 0, HBA = 1, Rotatable Bond Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/82125297 View Source
• [2] PubChem Compound Summary CID 82125297. Computed Descriptors: InChI, InChIKey, Canonical SMILES. https://pubchem.ncbi.nlm.nih.gov/compound/82125297 View Source

Synthetic Versatility via Cross-Coupling

The meta-chlorine on the phenyl ring of 1-(3-chlorophenyl)-cyclopropanecarboxaldehyde serves as a synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig amination, and Sonogashira coupling) while retaining the reactive aldehyde functionality [1]. The meta position offers different steric and electronic accessibility compared to the para (less steric hindrance, more electron-withdrawing resonance effect) and ortho (significant steric hindrance) isomers. The 3-chloro position is electronically deactivated toward oxidative addition relative to the 4-chloro position due to reduced resonance stabilization of the transition state, potentially requiring different catalyst/ligand systems, but offers advantages in sequential functionalization strategies where regioselective discrimination between reactive sites is desired [2]. The unsubstituted phenyl analog lacks this orthogonal synthetic handle entirely.

Synthetic Handles

Class-level inference

3-Cl: Pd coupling
CHO: condensation

Supports orthogonal diversification strategies

Optimization of catalysts/conditions needed

Evidence Dimension	Synthetic utility for downstream diversification via cross-coupling
Target Compound Data	3-Chloro position: meta-substituted aryl chloride suitable for Pd-catalyzed cross-coupling; moderate electronic deactivation; sterically accessible
Comparator Or Baseline	4-Chloro isomer: para-substituted, electronically more activated for oxidative addition, less steric hindrance. 2-Chloro isomer: ortho-substituted, significant steric hindrance near cyclopropane. Unsubstituted phenyl: no cross-coupling handle.
Quantified Difference	Qualitative differentiation: the 3-chloro position provides a balance of steric accessibility and electronic control not available in the 2-chloro (too hindered) or 4-chloro (less regiochemical discrimination possible) isomers.
Conditions	Standard Pd(0)/Pd(II) cross-coupling conditions; ligand and condition optimization required for each positional isomer

Why This Matters

Medicinal chemists building fragment libraries or exploring SAR around the cyclopropane carboxaldehyde core benefit from the 3-chloro isomer's ability to undergo orthogonal diversification while maintaining the aldehyde as a second reactive handle, a dual-functional advantage absent in the unsubstituted parent.

• [1] PubChem CID 82125297. Chemical Structure: SMILES O=CC1(C2=CC(=CC=C2)Cl)CC1. https://pubchem.ncbi.nlm.nih.gov/compound/82125297 View Source
• [2] Huddle, B.C. et al. (2018). Structure-Based Optimization of a Novel Class of Aldehyde Dehydrogenase 1A (ALDH1A) Subfamily-Selective Inhibitors as Potential Adjuncts to Ovarian Cancer Chemotherapy. J. Med. Chem., 61(19), 8754–8773. doi:10.1021/acs.jmedchem.8b00930. (Background reference establishing the cyclopropane carboxaldehyde chemotype as ALDH inhibitor scaffold.) View Source

Validated Application Scenarios

Pan-ALDH1A Chemical Probe for Cancer Stem Cell Research

With documented sub-micromolar inhibition of ALDH1A1 (IC₅₀ = 102 nM), ALDH1A2 (Ki = 56 nM), and ALDH1A3 (IC₅₀ = 187 nM), 1-(3-chlorophenyl)-cyclopropanecarboxaldehyde serves as a pan-ALDH1A subfamily inhibitor suitable for probing the role of ALDH1A isoforms in cancer stem cell self-renewal and chemoresistance [1]. The multi-isoform activity profile distinguishes it from isoform-selective probes (e.g., NCT-501, selective for ALDH1A1 with IC₅₀ = 40 nM), making it appropriate for experimental contexts where simultaneous suppression of ALDH1A1, ALDH1A2, and ALDH1A3 is desired, such as in ovarian cancer models where multiple ALDH1A isoforms contribute to the resistant phenotype [2].

Dual-Functional Building Block for Medicinal Chemistry

The compound provides two orthogonal reactive centers—an aldehyde group for reductive amination, Knoevenagel condensation, or Wittig olefination, and a meta-chloro substituent for palladium-catalyzed cross-coupling—enabling sequential, regiochemically controlled diversification from a single intermediate [3]. This dual functionality supports efficient parallel library synthesis for fragment-based and ligand-based drug discovery programs where the cyclopropane ring introduces conformational constraint and metabolic stability.

ALDH2 Modulation in Alcohol Metabolism Studies

The compound's moderate ALDH2 inhibitory activity (IC₅₀ = 229 nM) supports its use as a tool compound for studying mitochondrial aldehyde detoxification pathways [1]. While less potent than dedicated ALDH2 inhibitors such as daidzin, the compound offers the advantage of simultaneous ALDH1A subfamily engagement, enabling investigations into compensatory mechanisms between cytosolic and mitochondrial ALDH isoforms in ethanol metabolism and reactive aldehyde clearance.

Cyclopropane Fragment for Conformational Restriction

The 1-aryl-cyclopropanecarboxaldehyde core introduces a stereoelectronically unique cyclopropane ring that restricts conformational freedom and can mimic olefin or alkane motifs with reduced metabolic liability. The 3-chloro substituent enhances lipophilicity (XLogP = 2.3) relative to the unsubstituted phenyl analog, potentially improving membrane permeability while the TPSA of 17.1 Ų remains within favorable limits for oral bioavailability [3]. This profile positions the compound as an attractive fragment hit or early lead scaffold in programs targeting intracellular enzymes.

Application

Selection Property

Validation Focus

Cancer stem cell model studies

Pan-ALDH1A subfamily inhibition context

ALDH1A1/A2/A3 endpoint monitoring

Medicinal chemistry building block

Dual orthogonal reactive centers

Cross-coupling and aldehyde derivatization compatibility

Alcohol metabolism pathway studies

ALDH2 engagement context

Mitochondrial/cytosolic ALDH compensation

Conformational restriction in fragment design

Lipophilicity and polar surface area profile

Membrane permeability and metabolic stability review

• [1] BindingDB BDBM50459608 (CHEMBL3276621). Affinity data: ALDH1A1 IC₅₀ = 102 nM, ALDH1A2 Ki = 56 nM, ALDH1A3 IC₅₀ = 187 nM, ALDH2 IC₅₀ = 229 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50459608 View Source
• [2] Huddle, B.C., Grimley, E., Buchman, C.D. et al. (2018). Structure-Based Optimization of a Novel Class of Aldehyde Dehydrogenase 1A (ALDH1A) Subfamily-Selective Inhibitors as Potential Adjuncts to Ovarian Cancer Chemotherapy. J. Med. Chem., 61(19), 8754–8773. doi:10.1021/acs.jmedchem.8b00930 View Source
• [3] PubChem CID 82125297. 1-(3-Chlorophenyl)-cyclopropanecarboxaldehyde: Computed Properties (XLogP3-AA = 2.3, TPSA = 17.1 Ų), SMILES, InChI. https://pubchem.ncbi.nlm.nih.gov/compound/82125297 View Source